Cas no 16296-68-7 (5-Chlorobenzobthiophene-3-carboxaldehyde)

• Product Name: 5-Chlorobenzobthiophene-3-carboxaldehyde
• CAS No: 16296-68-7
• MF: C₉H₅ClOS
• MW: 196.653400182724
• MDL: MFCD02677690
• CID: 133867
• PubChem ID: 2798771
• Update Time: 2025-11-01

5-Chlorobenzobthiophene-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chlorobenzo[b]thiophene-3-carbaldehyde
• 5-Chloro-1-benzothiophene-3-carbaldehyde
• 5-CHLOROBENZO[B]THIOPHENE-3-CARBOXALDEHYDE
• Benzo[b]thiophene-3-carboxaldehyde,5-chloro-
• 5-Chlorbenzo<b>-thiophen-3-carbaldehyd
• 5-Chlorbenzo<b>thiophen-3-carboxaldehyd
• 5-chlorobenzothiophene-3-carboxaldehyde
• Benzo[b]thiophene-3-carboxaldehyde, 5-chloro-
• JDEWSTAKAXZTOX-UHFFFAOYSA-N
• 5-Chloro-3-formylbenzo[b]thiophene
• SBB092068
• OR29527
• FCH1118187
• ZB008560
• AJ-1
• SCHEMBL3640233
• 16296-68-7
• FT-0620207
• SY318849
• EN300-111812
• PS-4646
• W18853
• CS-0063818
• 5-chloro-1-benzothiophene-3-carbaldehyde, AldrichCPR
• Z1255427849
• AKOS015908979
• DTXSID70384026
• MFCD02677690
• DB-026332
• 5-Chlorobenzobthiophene-3-carboxaldehyde

• MDL： MFCD02677690
• Inchi： 1S/C9H5ClOS/c10-7-1-2-9-8(3-7)6(4-11)5-12-9/h1-5H
• InChI Key： JDEWSTAKAXZTOX-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C=O)=CS2

Computed Properties

• Exact Mass: 195.97500
• Monoisotopic Mass: 195.9749636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.3

Experimental Properties

• Density: 1.439
• Melting Point: 109 °C
• Boiling Point: 338.8°Cat760mmHg
• Flash Point: 158.7°C
• Refractive Index: 1.722
• PSA: 45.31000
• LogP: 3.36720

5-Chlorobenzobthiophene-3-carboxaldehyde Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 5-Chlorobenzobthiophene-3-carboxaldehyde

Introduction to 5-Chlorobenzobthiophene-3-carboxaldehyde (CAS No: 16296-68-7)

5-Chlorobenzobthiophene-3-carboxaldehyde is a significant compound in the field of organic synthesis and pharmaceutical chemistry, characterized by its unique structural framework that combines a benzobthiophene core with a chloro substituent and an aldehyde functional group. This compound, identified by its CAS number 16296-68-7, has garnered considerable attention due to its versatile applications in the development of novel pharmaceuticals, agrochemicals, and materials science. The benzobthiophene moiety, a fused heterocyclic system comprising benzene and thiophene rings, is known for its stability and reactivity, making it a valuable scaffold for medicinal chemistry. The presence of a chloro group at the 5-position enhances the electrophilicity of the molecule, facilitating further functionalization, while the aldehyde group at the 3-position serves as a reactive handle for condensation reactions, such as Schiff base formation and oxidation processes.

The synthesis of 5-Chlorobenzobthiophene-3-carboxaldehyde typically involves multi-step organic transformations, starting from readily available precursors. One common synthetic route involves the Friedel-Crafts acylation of benzothiophene derivatives followed by chlorination and oxidation steps. Advanced techniques in catalysis and green chemistry have been increasingly employed to optimize yield and minimize environmental impact. For instance, transition metal-catalyzed cross-coupling reactions have been explored to introduce substituents with higher precision and efficiency.

In recent years, 5-Chlorobenzobthiophene-3-carboxaldehyde has been extensively studied for its potential in drug discovery. The benzobthiophene scaffold is a privileged structure in medicinal chemistry, appearing in several approved drugs due to its ability to interact with biological targets such as enzymes and receptors. The aldehyde functionality allows for easy derivatization into pharmacologically active compounds, including kinase inhibitors and antiviral agents. Notably, research has highlighted its role in developing novel therapeutics for neurological disorders, where the structural motif exhibits promising bioactivity.

One of the most compelling applications of 5-Chlorobenzobthiophene-3-carboxaldehyde is in the synthesis of bioactive molecules targeting cancer pathways. Studies have demonstrated that derivatives of this compound can modulate key signaling cascades involved in tumor growth and metastasis. For example, modifications at the aldehyde group have led to the development of compounds that exhibit inhibitory effects on specific kinases overexpressed in certain cancer types. These findings underscore the importance of 5-Chlorobenzobthiophene-3-carboxaldehyde as a building block in oncology research.

The compound's utility extends beyond pharmaceuticals into materials science. Its aromatic structure makes it a candidate for designing organic semiconductors and liquid crystals. Researchers have explored its incorporation into polymer matrices to enhance thermal stability and electronic properties. Additionally, the chloro substituent allows for further functionalization via polymerization or cross-linking reactions, opening avenues for creating advanced materials with tailored properties.

From an industrial perspective, the demand for 5-Chlorobenzobthiophene-3-carboxaldehyde has been rising due to its role in synthesizing high-value intermediates. Manufacturers are focusing on scalable synthetic routes that ensure cost-effectiveness without compromising purity. Continuous flow chemistry has emerged as a promising approach to improve production efficiency while adhering to sustainable practices. This aligns with global trends toward greener manufacturing processes in the chemical industry.

The chemical properties of 5-Chlorobenzobthiophene-3-carboxaldehyde make it an attractive candidate for various spectroscopic studies. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are routinely employed to elucidate its structure and dynamics. Computational methods, including density functional theory (DFT) calculations, have also been utilized to predict its reactivity and interaction with biological targets. These studies not only enhance our understanding of the compound but also aid in designing more effective derivatives.

In conclusion,5-Chlorobenzobthiophene-3-carboxaldehyde (CAS No: 16296-68-7) represents a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features and reactivity make it indispensable in pharmaceutical development, materials science, and industrial applications. As research continues to uncover new possibilities for this compound,5-Chlorobenzobthiophene-3-carboxaldehyde is poised to remain at the forefront of chemical innovation.